Cas no 1174880-31-9 (1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine
• CAS No: 1174880-31-9
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• MDL: MFCD11215316
• CID: 4683523
• PubChem ID: 45600682
• Update Time: 2025-07-21

1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [1-(1-methyl-1H-pyrazol-4-yl)-2-morpholin-4-ylethyl]amine
• 1-(1-Methyl-1H-pyrazol-4-yl)-2-morpholinoethanamine
• 1-(1-methylpyrazol-4-yl)-2-morpholin-4-ylethylamine
• SBB026694
• STK510118
• ST45135547
• 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethanamine
• 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine

• MDL： MFCD11215316
• Inchi： 1S/C10H18N4O/c1-13-7-9(6-12-13)10(11)8-14-2-4-15-5-3-14/h6-7,10H,2-5,8,11H2,1H3
• InChI Key： FXYVEESSKDBXHO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(C1C=NN(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 56.3

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine

Research Brief on 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine (CAS: 1174880-31-9): Recent Advances and Applications

The compound 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine (CAS: 1174880-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and morpholine moieties, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, as well as its direct pharmacological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy as a selective inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer progression. The study highlighted the compound's ability to disrupt aberrant signaling in tumor cells, leading to reduced proliferation and increased apoptosis. Structural-activity relationship (SAR) analyses revealed that the morpholine ring enhances binding affinity to the target kinases, while the pyrazole moiety contributes to metabolic stability.

Another significant advancement was reported in ACS Chemical Biology, where 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine was utilized as a building block for the development of PROTACs (Proteolysis Targeting Chimeras). The study demonstrated that derivatives of this compound effectively facilitated the degradation of oncogenic proteins, such as BRD4, through the ubiquitin-proteasome system. This innovative approach opens new avenues for targeted protein degradation therapies.

Pharmacokinetic studies have also shed light on the compound's favorable drug-like properties. Preclinical evaluations indicated good oral bioavailability and moderate plasma half-life, making it a viable candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, as noted in a recent review in Bioorganic & Medicinal Chemistry Letters.

In summary, 1-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)ethan-1-amine (CAS: 1174880-31-9) represents a versatile scaffold with broad applications in drug discovery. Its dual functionality as a kinase inhibitor and a PROTAC component underscores its potential in addressing unmet medical needs, particularly in oncology. Future research should focus on refining its pharmacological profile and exploring its utility in combination therapies.